Cas no 114637-83-1 (Methyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate)

• Product Name: Methyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
• CAS No: 114637-83-1
• MF: C₂₆H₂₆O₁₂
• MW: 530.477448940277
• CID: 177165
• PubChem ID: 10392218
• Update Time: 2024-11-04

Methyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid,3,4-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-1,5-dihydroxy-,methyl ester, (1S,3R,4R,5R)-
• Cyclohexanecarboxylicacid,3,4-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-1,5-dihydroxy-,methyl ester, (1S,3R,
• 3,4-O-Dicaffeoyl quinic acid methyl ester
• Cyclohexanecarboxylic acid,3,4-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,5-dihydroxy-, methylester, [1S-[1a,3b(E),4a(E),5a]]-
• Cyclohexanecarboxylicacid,3,4-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,5-dihydroxy-,methyl ester, (1S,3R,4R,5R)- (9CI)
• Macroantoin F
• Methyl3,4-di-O-trans-caffeoyl quinate
• 3,4-Di-O-caffeoylquinic acid methyl ester
• 4,5-DCQA-Me
• Methyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-
• 3,4-Di-O-caffeoyl quinic acid methyl ester
• CHEMBL464371
• CS-0144262
• AKOS040761060
• BDBM50455381
• FS-7143
• methyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
• HY-N8448
• 114637-83-1
• 3,4-Dicaffeoyl quinic acid
• (-)-3,4-Dicaffeoyl quinic acid
• 3,4-Di-O-caffeoylquinic methyl ester3,4-Di-O-caffeoyl quinic acid methyl ester; methyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
• 1ST168459
• 3,4-O-Dicaffeoylquinic acid methyl ester
• DA-69871
• Methyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate

• Inchi： 1S/C26H26O12/c1-36-25(34)26(35)12-20(31)24(38-23(33)9-5-15-3-7-17(28)19(30)11-15)21(13-26)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h2-11,20-21,24,27-31,35H,12-13H2,1H3/b8-4+,9-5+/t20-,21-,24-,26+/m1/s1
• InChI Key： PKJBSZTYNDRXEQ-VOHNXBSUSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@@H]1C[C@](C(=O)OC)(C[C@H]([C@H]1OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 530.14242626g/mol
• Monoisotopic Mass: 530.14242626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200
• XLogP3: 0.632

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives